Cas no 1457635-90-3 (N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide)

• Product Name: N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide
• CAS No: 1457635-90-3
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5049151
• Update Time: 2025-06-07

N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide
• N-(furan-2-ylmethyl)-2-[4-(hydroxymethyl)triazol-1-yl]acetamide
• N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide

• Inchi： 1S/C10H12N4O3/c15-7-8-5-14(13-12-8)6-10(16)11-4-9-2-1-3-17-9/h1-3,5,15H,4,6-7H2,(H,11,16)
• InChI Key： JRZKKNNKKYUIDU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CN1C=C(CO)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: -1.1
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide

N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide (CAS No. 1457635-90-3): An Overview

N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide (CAS No. 1457635-90-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide.

The chemical structure of N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide is composed of a furan ring attached to a methyl group and a triazole ring linked to an acetamide moiety. The presence of the hydroxymethyl group on the triazole ring adds to the compound's versatility and reactivity. This intricate structure provides a foundation for its diverse biological activities and potential therapeutic applications.

Recent studies have focused on the synthesis of N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide using various methodologies. One notable approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This method allows for the efficient and selective formation of the triazole ring, facilitating the synthesis of the compound with high yields and purity. The use of click chemistry not only simplifies the synthetic process but also enhances the scalability and reproducibility of the reaction.

In terms of biological activities, N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide has demonstrated significant potential in several areas. One key area of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide has been investigated for its antiviral properties. Studies have indicated that it exhibits potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

The compound's potential as an anticancer agent has also been explored. Preclinical studies have shown that N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation.

To further understand the therapeutic potential of N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(Furan-2-ylmethyl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-y l)acetamide (CAS No. 1457635-90 -3) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing therapeutic options for various diseases.